2-(benzylsulfanyl)-1-(2,4-dichloro-5-isopropoxyphenyl)-1H-imidazole
Description
2-(Benzylsulfanyl)-1-(2,4-dichloro-5-isopropoxyphenyl)-1H-imidazole (2-BSIPI) is a synthetic organic compound belonging to the family of imidazole derivatives. It has a wide range of applications in scientific research, including its use for synthesis, mechanism of action studies, biochemical and physiological effects, and laboratory experiments.
Scientific Research Applications
Antiprotozoal Activity
Research on derivatives of 2-(benzylsulfanyl)-1H-imidazole, including 2-{[2-(1H-imidazol-1-yl)ethyl]sulfanyl}-1H-benzimidazole, has shown significant antiprotozoal activity. These compounds were found to be highly effective against protozoa such as Trichomonas vaginalis, Giardia intestinalis, and Entamoeba histolytica, with some exhibiting better activity than the standard drug, metronidazole (Pérez‐Villanueva et al., 2013).
Antibacterial and Antifungal Agents
Compounds structurally related to 2-(benzylsulfanyl)-1H-imidazole, like 2,4,5-trisubstituted-1H-imidazoles, have been synthesized and shown to possess antibacterial and antifungal properties. These compounds were tested against bacteria like E. coli and S. aureus and fungi such as C. albicans and C. fumigatus (Sawant, Patil, & Baravkar, 2011).
Anti-Inflammatory Activity
Novel benzo[d]imidazolyldihydrospiro[indoline-3,1′-isoindole]-2,4′,7′-triones, derived from 2-(benzylsulfanyl)-1H-benzimidazole, demonstrated potent in vitro anti-inflammatory activity. These compounds were synthesized and evaluated, showing promising results as anti-inflammatory agents (Reddy & Saini, 2013).
Spectroscopic and Computational Analysis
A study on 2-[(2-Sulfanyl-1H-benzo[d]imidazol-5-yl)iminomethyl]phenyl naphthalene-2-sulfonate, a derivative of 2-(benzylsulfanyl)-1H-imidazole, provided insights into its spectroscopic properties and computational analysis. This includes investigations of thione-thiol tautomerism and non-linear optical properties (Kotan et al., 2020).
Anti-Breast Cancer Agents
Certain derivatives of 2-(benzylsulfanyl)-1H-imidazole, specifically 2-(phenyl)-3H-benzo[d]imidazole-5-carboxylic acids, were synthesized and evaluated for their anti-breast cancer properties. These compounds exhibited significant antiproliferative effects against various breast cancer cell lines (Karthikeyan, Solomon, Lee, & Trivedi, 2017).
Antioxidant Activities
A study on novel 1,3,4-oxadiazole and imine containing 1H-benzimidazoles, structurally related to 2-(benzylsulfanyl)-1H-imidazole, revealed their potential as antioxidants. These compounds showed significant inhibitory effects on lipid peroxidation and other oxidative processes (Alp et al., 2015).
properties
IUPAC Name |
2-benzylsulfanyl-1-(2,4-dichloro-5-propan-2-yloxyphenyl)imidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18Cl2N2OS/c1-13(2)24-18-11-17(15(20)10-16(18)21)23-9-8-22-19(23)25-12-14-6-4-3-5-7-14/h3-11,13H,12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFZRESXBSGLZFR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=C(C(=C1)N2C=CN=C2SCC3=CC=CC=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18Cl2N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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